Cas no 1423-09-2 (Benzene-1,2,4,5-d4,3,6-difluoro- (8CI,9CI))

• Product Name: Benzene-1,2,4,5-d4,3,6-difluoro- (8CI,9CI)
• CAS No: 1423-09-2
• Molecular Formula: C₆H₄F₂
• Molecular Weight: 114.09276
• CID: 117670
• PubChem ID: 71310099

Benzene-1,2,4,5-d4,3,6-difluoro- (8CI,9CI) Properties

Names and Identifiers

• Benzene-1,2,4,5-d4,3,6-difluoro- (8CI,9CI)
• 1,4-Difluorobenzene
• 1,4-DIFLUOROBENZENE, [D4]
• [2H4]p-difluorobenzene
• 1,2,4,5-tetradeuterio-3,6-difluoro-benzene
• 1,4-Difluor-2,3,5,6-tetradeuterio-benzol
• 1,4-Difluor-deuterobenzol
• 1,4-difluorobenzene-d4
• 1,4-Difluor-tetradeuterio-benzol
• p-Difluorobenzene-d4
• 1,4-Difluoro(~2~H_4_)benzene
• 1,2,4,5-tetradeuterio-3,6-difluorobenzene
• CID 71310099
• DTXSID50746062
• 1423-09-2

• InChIKey： QUGUFLJIAFISSW-RHQRLBAQSA-N
• Inchi： InChI=1S/C6H4F2/c7-5-1-2-6(8)4-3-5/h1-4H/i1D,2D,3D,4D
• SMILES： [2H]C1=C([2H])C(F)=C([2H])C([2H])=C1F

Computed Properties

• Exact Mass: 122.07828
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 118.05321344g/mol
• Heavy Atom Count: 8
• Complexity: 54.9
• Isotope Atom Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0
• Refractive Index: n20/D 1.44(lit.)
• Flash Point: 2 °C
• Density: 1.149 g/mL at 25 °C(lit.)